2-(5-Bromopyrazin-2-yl)acetic acid

• Molecular Formula: C6H5BrN2O2
• Molecular Weight: 217.02 g/mol
• IUPAC Name: 2-(5-bromopyrazin-2-yl)acetic acid
• InChI: InChI=1S/C6H5BrN2O2/c7-5-3-8-4(2-9-5)1-6(10)11/h2-3H,1H2,(H,10,11)
• InChI Key: QWKDOUGUWICMNF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)Br)CC(=O)O

Description

2-(5-Bromopyrazin-2-yl)acetic acid is a brominated heterocyclic acetic acid derivative featuring a pyrazine ring substituted with a bromine atom at the 5-position and an acetic acid moiety at the 2-position. Its molecular formula is C₇H₆BrN₂O₂, with a molecular weight of 231.05 g/mol . The compound is synthesized via hydrolysis of its methyl ester precursor, methyl 2-(5-bromopyrazin-2-yl)acetate, under basic conditions, achieving an 82% yield . Key spectral data include ¹H NMR (DMSO-d₆): δ 3.74 (s, 2H), 7.35 (d, J = 8.3 Hz, 1H), 8.01 (dd, J = 2.5, 8.3 Hz, 1H), 8.61 (d, J = 2.6 Hz, 1H), and a characteristic carboxylic acid proton at δ 12.52 .

The pyrazine ring imparts distinct electronic properties due to its two nitrogen atoms, which influence reactivity, solubility, and intermolecular interactions. This compound is a valuable intermediate in medicinal chemistry, particularly for synthesizing urea derivatives and other bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Bromopyrazin-2-yl)acetic acid typically involves the bromination of pyrazine derivatives followed by the introduction of the acetic acid group. One common method includes the reaction of 5-bromopyrazine with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to facilitate the substitution reaction, resulting in the formation of 2-(5-Bromopyrazin-2-yl)acetic acid .

Industrial Production Methods

Industrial production methods for 2-(5-Bromopyrazin-2-yl)acetic acid are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is common to maintain optimal reaction conditions .

Chemical Reactions Analysis

Types of Reactions

2-(5-Bromopyrazin-2-yl)acetic acid undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding pyrazine derivatives with higher oxidation states.

Reduction Reactions: Reduction of the bromine atom can lead to the formation of pyrazine derivatives with different substituents.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate are used in the presence of solvents like dimethyl sulfoxide (DMSO) or ethanol.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide are employed under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used in anhydrous solvents.

Major Products Formed

The major products formed from these reactions include various substituted pyrazine derivatives, which can be further functionalized for specific applications in pharmaceuticals and materials science .

Scientific Research Applications

2-(5-Bromopyrazin-2-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex pyrazine derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a precursor for drug development, particularly in the synthesis of novel therapeutic agents.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(5-Bromopyrazin-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. The bromine atom and acetic acid group play crucial roles in its reactivity and binding affinity. The compound can act as an inhibitor or activator of certain enzymes, influencing biochemical pathways related to its biological activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridine-Based Analogues

2-(5-Bromopyridin-2-yl)acetic Acid (CAS 192642-85-6)

• Structure : Pyridine ring with bromine at the 5-position and acetic acid at the 2-position.
• Molecular Formula: C₇H₆BrNO₂ (MW: 216.03 g/mol) .
• Key Differences :
  • The pyridine ring has one nitrogen atom vs. two in pyrazine, reducing polarity and hydrogen-bonding capacity.
  • Lower molecular weight (216.03 vs. 231.05) due to the absence of a second nitrogen.
  • Synthesis : Typically prepared via bromination of pyridine precursors or ester hydrolysis .

2-(4-Bromo-6-methylpyridin-2-yl)acetic Acid (CAS 1804419-95-1)

• Structure : Methyl group at the 6-position on pyridine.

Phenyl-Based Analogues

2-(3-Bromo-4-methoxyphenyl)acetic Acid

• Structure : Phenyl ring with bromine (3-position), methoxy (4-position), and acetic acid (2-position).
• Molecular Formula : C₉H₉BrO₃ (MW: 245.07 g/mol) .
• Key Features :
  • Methoxy group is coplanar with the phenyl ring (torsion angle: 1.2°), while the acetic acid group is nearly perpendicular (dihedral angle: 78.15°) .
  • Bromine’s electron-withdrawing effect enlarges C–C–C angles (121.5° vs. 118.2° for methoxy) .
  • Forms centrosymmetric hydrogen-bonded dimers (R₂²(8) motif) .
• Applications : Used in synthesizing Combretastatin A-4, a potent antimitotic agent .

Heterocyclic Analogues with Varied Substituents

2-(5-Bromo-3-chloropyridin-2-yl)acetic Acid (CAS 1211525-50-6)

• Structure : Pyridine with bromine (5-position) and chlorine (3-position).
• Impact : Dual halogenation increases electrophilicity, enhancing reactivity in cross-coupling reactions .

2-(5-Bromo-1H-1,3-benzodiazol-2-yl)acetic Acid (CAS 1248666-87-6)

• Structure : Benzodiazole core with bromine and acetic acid.

Comparative Analysis Table

Property	2-(5-Bromopyrazin-2-yl)acetic Acid	2-(5-Bromopyridin-2-yl)acetic Acid	2-(3-Bromo-4-methoxyphenyl)acetic Acid
Molecular Formula	C₇H₆BrN₂O₂	C₇H₆BrNO₂	C₉H₉BrO₃
Molecular Weight (g/mol)	231.05	216.03	245.07
Aromatic System	Pyrazine (2 N atoms)	Pyridine (1 N atom)	Phenyl (no N atoms)
Key Functional Groups	Bromine, acetic acid	Bromine, acetic acid	Bromine, methoxy, acetic acid
Synthetic Route	Hydrolysis of methyl ester	Bromination or ester hydrolysis	Bromination of 4-methoxyphenylacetic acid
Hydrogen Bonding	Likely dimerization via COOH	Moderate H-bonding capacity	Strong R₂²(8) dimers
Applications	Drug intermediates	Biochemical probes	Anticancer agent synthesis

Research Findings and Implications

• Electronic Effects : The pyrazine ring’s dual nitrogen atoms increase electron deficiency compared to pyridine or phenyl analogues, making it more reactive in nucleophilic substitutions .
• Solubility : Pyrazine derivatives generally exhibit higher aqueous solubility than phenyl-based compounds due to enhanced polarity .
• Biological Activity : Bromine’s position on the aromatic ring critically influences bioactivity. For example, 2-(3-bromo-4-methoxyphenyl)acetic acid is pivotal in Combretastatin A-4 synthesis, while bromopyrazine derivatives are explored for kinase inhibitors .